1-ethyl-2-methyl-N-[(E)-(4-morpholin-4-ylphenyl)methylideneamino]benzimidazole-5-carboxamide
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Overview
Description
1-ethyl-2-methyl-N-[[4-(4-morpholinyl)phenyl]methylideneamino]-5-benzimidazolecarboxamide is a member of morpholines.
Scientific Research Applications
Microwave Assisted Synthesis
- Benzimidazole derivatives, including those with morpholine, have been synthesized using microwave-assisted methods for antimicrobial activities (Vyas, Swarnkar, Mehta, Joshi, Ameta, & Punjabi, 2008).
Synthesis for Glucosidase Inhibitors
- Novel benzimidazole derivatives with morpholine have been synthesized and evaluated as glucosidase inhibitors with antioxidant activity (Özil, Parlak, & Baltaş, 2018).
Renin Inhibition for Cardiovascular Diseases
- Certain benzimidazole derivatives with morpholine structures have shown potential as renin inhibitors, useful in treating hypertension and cardiovascular/renal diseases (Imaeda et al., 2016).
Anti-Inflammatory and Analgesic Agents
- Benzimidazole derivatives have been synthesized and evaluated as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Agents
- New quinazolines and benzimidazole derivatives have been synthesized for potential use as antimicrobial agents (Desai, Shihora, & Moradia, 2007).
Synthesis for Antifungal Activities
- Synthesis and evaluation of benzimidazole carboxamide and acetamide derivatives for antifungal activities have been conducted (Kuş, Göker, & Altanlar, 2001).
In Vivo Anti-Inflammatory Activity
- Benzimidazole derivatives with morpholine rings have been synthesized and tested for in vivo anti-inflammatory activity (Rathore, Sudhakar, Ahsan, Ali, Subbarao, Jadav, Umar, & Yar, 2017).
Dual-Acting Inhibitors
- Novel benzimidazole-morpholine derivatives have been studied for their potential as dual-acting inhibitors for several enzymes and as antimicrobial agents (Can, Çevik, Sağlık, Özkay, Atlı, Baysal, Demir Özkay, & Can, 2017).
Potential Antineoplastic and Antifilarial Agents
- Synthesis of benzimidazole carbamates for potential use as antineoplastic and antifilarial agents (Ram, Wise, Wotring, Mccall, & Townsend, 1992).
In Vivo Antiobesity Activity
- Evaluation of diaryl dihydropyrazole-3-carboxamides containing morpholine for their antiobesity activity (Srivastava et al., 2007).
properties
Product Name |
1-ethyl-2-methyl-N-[(E)-(4-morpholin-4-ylphenyl)methylideneamino]benzimidazole-5-carboxamide |
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Molecular Formula |
C22H25N5O2 |
Molecular Weight |
391.5 g/mol |
IUPAC Name |
1-ethyl-2-methyl-N-[(E)-(4-morpholin-4-ylphenyl)methylideneamino]benzimidazole-5-carboxamide |
InChI |
InChI=1S/C22H25N5O2/c1-3-27-16(2)24-20-14-18(6-9-21(20)27)22(28)25-23-15-17-4-7-19(8-5-17)26-10-12-29-13-11-26/h4-9,14-15H,3,10-13H2,1-2H3,(H,25,28)/b23-15+ |
InChI Key |
KCLNYCJMIPWOSG-HZHRSRAPSA-N |
Isomeric SMILES |
CCN1C(=NC2=C1C=CC(=C2)C(=O)N/N=C/C3=CC=C(C=C3)N4CCOCC4)C |
SMILES |
CCN1C(=NC2=C1C=CC(=C2)C(=O)NN=CC3=CC=C(C=C3)N4CCOCC4)C |
Canonical SMILES |
CCN1C(=NC2=C1C=CC(=C2)C(=O)NN=CC3=CC=C(C=C3)N4CCOCC4)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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